Cas no 823814-02-4 (Isoquinoline, 1,2,3,4-tetrahydro-1-(1-octynyl)-2-phenyl-)

823814-02-4 structure
Product name:Isoquinoline, 1,2,3,4-tetrahydro-1-(1-octynyl)-2-phenyl-
Isoquinoline, 1,2,3,4-tetrahydro-1-(1-octynyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 1,2,3,4-tetrahydro-1-(1-octynyl)-2-phenyl-
- 1-oct-1-ynyl-2-phenyl-3,4-dihydro-1H-isoquinoline
- 1-(oct-1-yn-1-yl)-2-phenyl-1,2,3,4-tetrahydroisoquinoline
- 823814-02-4
- DTXSID50471105
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- Inchi: InChI=1S/C23H27N/c1-2-3-4-5-6-10-17-23-22-16-12-11-13-20(22)18-19-24(23)21-14-8-7-9-15-21/h7-9,11-16,23H,2-6,18-19H2,1H3
- InChI Key: HBAUJJIZENJOSK-UHFFFAOYSA-N
- SMILES: CCCCCCC#CC1C2=CC=CC=C2CCN1C3=CC=CC=C3
Computed Properties
- Exact Mass: 317.214349865g/mol
- Monoisotopic Mass: 317.214349865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 3.2Ų
Isoquinoline, 1,2,3,4-tetrahydro-1-(1-octynyl)-2-phenyl- Related Literature
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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